BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Effective
Dosage of LEP(116-130)(mouse) in Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LEP(116-130)(mouse)

Cat. No.: B612461

Audience: Researchers, scientists, and drug development professionals.

These notes provide a comprehensive overview of the effective dosage and experimental
protocols for the in vivo administration of the mouse leptin fragment LEP(116-130) in mice,
based on published research.

Introduction

LEP(116-130) is a synthetic peptide fragment corresponding to amino acid residues 116-130 of
mouse leptin.[1][2][3] It has been demonstrated to possess biological activity, influencing body
weight, food intake, and glucose metabolism in mouse models of obesity and diabetes.[4][5][6]
[7] Notably, its mechanism of action may not involve the long isoform of the leptin receptor (OB-
Rb), suggesting a distinct signaling pathway from the full-length leptin protein.[2][7]

Data Presentation: Efficacy of LEP(116-130)
Administration

The following tables summarize the quantitative data from key studies investigating the effects
of LEP(116-130) in mice.

Table 1: Effect of LEP(116-130) on Body Weight in ob/ob Mice
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] . Change in
Duration of Mouse Initial Body
Dosage ) ] Body Reference
Treatment Strain Weight (g) .
Weight (%)
Female
7 days 1 mg/day,i.p. C57BL/6J ~61.3 -13.8% [4115][6]
ob/ob
Female
28 days 1 mg/day, i.p. C57BL/6J ~61.3 -3.4% [41051[6]
ob/ob

Table 2: Effect of LEP(116-130) on Food Intake and Blood Glucose

Duration of Mouse Observed
Parameter Dosage ) Reference
Treatment Strain Effect
Female
Food Intak 28d 1 mg/day, i C57BL/6J Reduced by [4][5][6]
ood Intake ays mg/day, i.p.
Y grcay. 1p ~15-17.2%
ob/ob
Female Significantly
Blood )
6 days 1 mg/day, i.p.  C57BLKS/J- reduced by [71[8]
Glucose
m db/db ~100 mg/dL

Experimental Protocols

The following are detailed methodologies for key experiments involving the administration of
LEP(116-130) to mice.

Protocol 1: Assessment of LEP(116-130) on Body
Weight and Food Intake in ob/ob Mice

This protocol is based on the methodology described by Grasso et al. (1997).[4][5][6]

1. Animal Model:
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Female C57BL/6J ob/ob mice, which lack endogenously circulating active leptin, are used.[1]

[41[5]

Mice are typically housed individually to allow for accurate food intake measurement.
. Materials:

LEP(116-130) (mouse) peptide

Sterile vehicle solution (e.g., phosphate-buffered saline, PBS, pH 7.2)

Syringes and needles for intraperitoneal (i.p.) injection

Animal scale for daily body weight measurement

Metabolic cages for food intake measurement
. Procedure:

Acclimatization: Allow mice to acclimate to their housing conditions for a specified period
before the experiment begins.

Peptide Preparation: Dissolve LEP(116-130) in the vehicle to a final concentration for a 1 mg
dose per injection volume (e.g., 200 pL).

Dosing Regimen: Administer a daily intraperitoneal injection of 1 mg of LEP(116-130) or
vehicle to the control group.[4][5][6]

Data Collection:
o Measure and record the body weight of each mouse daily.[5]
o Measure and record food consumption daily.

Duration: The study can be conducted for short-term (e.g., 7 days) or long-term (e.g., 28
days) assessments.[4][5][6]
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Protocol 2: Evaluation of LEP(116-130) on Blood
Glucose in db/db Mice

This protocol is adapted from studies on db/db mice, which are resistant to leptin due to a
defective OB-Rb.[7]

1. Animal Model:

 Homozygous female C57BLKS/J-m db/db mice, which do not express the long form of the
leptin receptor (OB-Rb).[7]

2. Materials:

e LEP(116-130) (mouse) peptide

« Sterile vehicle solution

e Syringes and needles for i.p. injection

e Blood glucose monitoring system (glucometer and test strips)
e Lancets or other appropriate tools for tail vein blood collection
3. Procedure:

o Baseline Measurement: Prior to the first injection, measure and record the baseline blood
glucose levels from the tail vein.[8]

o Dosing Regimen: Administer a daily intraperitoneal injection of 1 mg of LEP(116-130) or
vehicle.[8]

e Blood Glucose Monitoring: Collect blood from the tail vein at specified intervals (e.g., every 2
days) to monitor changes in blood glucose levels.[8]

o Duration: Typically, these studies are conducted over several days (e.g., 6 days) to observe
significant changes in glycemic control.[8]
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Mandatory Visualization
Signhaling Pathway Diagram
The following diagram illustrates the proposed signaling distinction between native leptin and

the LEP(116-130) fragment. While native leptin primarily signals through the OB-Rb receptor,
studies suggest that LEP(116-130) exerts its biological effects through a different, yet to be fully

elucidated, pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Effective Dosage of
LEP(116-130)(mouse) in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612461#effective-dosage-of-lep-116-130-mouse-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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